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Compound of Interest

Compound Name: Calcium Green 1AM

Cat. No.: B593704

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of Calcium Green-1 AM is paramount. This fluorescent calcium
indicator, while a powerful tool in cellular analysis, requires stringent adherence to safety
protocols to mitigate potential hazards. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe and effective
use of this reagent.

Personal Protective Equipment (PPE)

The appropriate personal protective equipment (PPE) must be worn at all times when handling
Calcium Green-1 AM to prevent skin and eye contact, inhalation, and ingestion. The following
table summarizes the required PPE.
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PPE Category

Item

Specifications and
Protocol

Hand Protection

Chemical-resistant gloves

Wear nitrile or neoprene
gloves. Always use double
gloves when handling the

concentrated stock solution.

Eye Protection

Safety goggles

Use splash-proof and dust-
proof safety goggles to protect
against accidental splashes or

dust particles.

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect
against minor spills and

contamination.

Respiratory Protection

Not generally required

Work in a well-ventilated area.
If there is a risk of generating
dust from the solid form,
handle it within a chemical
fume hood. In case of fire, a
self-contained breathing

apparatus is necessary.[1]

First Aid Measures

In the event of exposure to Calcium Green-1 AM, immediate action is crucial. The following

table outlines the recommended first aid procedures.[1]
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Exposure Route First Aid Procedure

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ) i o

ensuring to separate the eyelids with fingers.

Seek medical advice.[1]

Wash the affected area with soap and plenty of

Skin Contact water. If symptoms arise, seek medical advice.

[1]

Move the individual to fresh air. If symptoms

Inhalation ] ] )

arise, seek medical advice.[1]

If the person is conscious, wash out their mouth
Ingestion with water. Never give anything by mouth to an

unconscious person. Seek medical advice.

Operational Plan: Handling and Preparation of
Calcium Green-1 AM

Proper handling and preparation are critical for both safety and experimental success. Calcium
Green-1 AM is typically a solid that is dissolved in a solvent like anhydrous DMSO to create a
stock solution.

Preparation of Stock Solution

e Engineering Controls: All handling of the solid form of Calcium Green-1 AM should be
conducted in a chemical fume hood to minimize the risk of inhalation.

o Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above,
including double gloves.

e Procedure:

o Allow the vial of Calcium Green-1 AM to equilibrate to room temperature before opening to
prevent moisture condensation.
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o Carefully open the vial in a chemical fume hood.

o Add the appropriate volume of high-quality, anhydrous DMSO to the vial to create a stock
solution, typically in the range of 2 to 5 mM.

o Cap the vial tightly and vortex briefly to ensure the solid is fully dissolved.

Storage and Stability

Proper storage is essential to maintain the integrity of Calcium Green-1 AM.

Form Storage Temperature Storage Conditions

Solid -5°C to -30°C Protect from light.

Aliquot into single-use volumes
to avoid repeated freeze-thaw
o cycles. Protect from light. At
Stock Solution in DMSO -20°C or -80°C o
-20°C, it is stable for about one
month, and at -80°C, for up to

six months.

Disposal Plan

All waste materials contaminated with Calcium Green-1 AM must be disposed of in accordance
with local, state, and national regulations.

o Waste Collection: Collect all contaminated materials, including pipette tips, tubes, and
gloves, in a designated and clearly labeled hazardous waste container.

e Liquid Waste: Any excess solutions containing Calcium Green-1 AM should be collected in a
sealed, labeled hazardous waste container. Do not pour down the drain.

o Disposal: Consult your institution's environmental health and safety (EHS) office for specific
procedures on the disposal of chemical waste.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling Calcium Green-1 AM, from
receiving the product to its use in a cellular imaging experiment.
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Caption: Workflow for Handling Calcium Green-1 AM

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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